Ethyl (2S,4R)-4-[(2-methylpropan-2-yl)oxy]pyrrolidine-2-carboxylate

• IUPAC Name: ethyl (2S,4R)-4-[(2-methylpropan-2-yl)oxy]pyrrolidine-2-carboxylate
• InChI: InChI=1S/C11H21NO3/c1-5-14-10(13)9-6-8(7-12-9)15-11(2,3)4/h8-9,12H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key: BRKRYNLIEJRIAK-BDAKNGLRSA-N
• Canonical SMILES: CCOC(=O)C1CC(CN1)OC(C)(C)C
• Isomeric SMILES: CCOC(=O)[C@@H]1C[C@H](CN1)OC(C)(C)C
• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol

Description

This compound is a derivative of pyrrolidine, which is a cyclic amine, and it contains an ester functional group. The (2S,4R) notation indicates the stereochemistry of the molecule, meaning the spatial arrangement of the atoms. The “2-methylpropan-2-yl” group is also known as an isobutyl group, and it’s attached to the pyrrolidine ring via an oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the five-membered pyrrolidine ring and the ester functional group. The isobutyl group would be a substituent on the ring.

Chemical Reactions Analysis

Esters, like the one in this compound, can undergo reactions such as hydrolysis, in which the ester is broken down into a carboxylic acid and an alcohol. The pyrrolidine ring could potentially undergo reactions at the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the ester could result in the compound having a fruity smell, which is common for esters.

Mechanism of Action

The mechanism of action would depend on how this compound is being used. For example, if it’s being used as a pharmaceutical, the mechanism would depend on the biological target of the drug.

Safety and Hazards

The safety and hazards of this compound would depend on factors like its reactivity and toxicity. Proper handling and storage procedures should be followed to ensure safety.

Future Directions

The future directions for this compound could involve exploring its potential uses. For example, if it has biological activity, it could be developed into a pharmaceutical drug.